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Compound of Interest

Compound Name: TEEPOL HB7

Cat. No.: B1179455 Get Quote

This guide provides a comprehensive overview of the safety data for TEEPOL HB7, a versatile

detergent commonly used in laboratory settings. The information is compiled from various

safety data sheets to ensure a thorough understanding of its properties and associated

hazards. This document is intended for researchers, scientists, and professionals in the field of

drug development who handle this substance.

Summary of Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of TEEPOL HB7.

These values are essential for safe handling, storage, and use in experimental procedures.
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Property Value

pH 6 to 9[1]

Boiling Point 100°C[1]

Melting Point 0°C[1]

Specific Gravity 1.03[1]

Solubility in Water Soluble[2]

Vapor Pressure Not Available

Vapor Density Not Available

Evaporation Rate Not Available

Autoignition Temperature Not Available

Decomposition Temperature Not Available

Viscosity Not Available

Partition Coefficient Not Available

Upper Explosion Limit Not Available

Lower Explosion Limit Not Available

Hazard Identification and Classification
TEEPOL HB7 is classified as an irritant. Contact with skin and eyes can cause irritation.[1][2]

One of the components, Formaldehyde, is classified as a confirmed human carcinogen (IARC

Group 1).[1][3]

Hazard Classification Category

Skin Corrosion/Irritation Category 2[2]

Serious Eye Damage/Eye Irritation Category 1[2]

Emergency and First Aid Procedures
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The following diagram illustrates the recommended first aid measures in case of accidental

exposure to TEEPOL HB7.

TEEPOL HB7 First Aid Procedures

Exposure Route

First Aid Action

Medical Advice

Eye Contact

Flush with running water
for at least 15 minutes.

Skin Contact

Remove contaminated clothing
and flush skin with water.

Inhalation

Move to fresh air.
Apply artificial respiration if needed.

Ingestion

Contact a Poisons Information Centre
or a doctor at once.

Treat symptomatically.

Click to download full resolution via product page

First aid response to TEEPOL HB7 exposure.

Personal Protective Equipment (PPE) and Handling
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Proper handling and the use of appropriate personal protective equipment are crucial to

minimize exposure risks. The following diagram outlines the recommended PPE and handling

precautions.

TEEPOL HB7 Handling and PPE

Personal Protective Equipment Safe Handling Practices Storage

PVC or rubber gloves Splash goggles Lab coat Use in a well-ventilated area Avoid eye and skin contact Observe good personal hygiene
Prohibit eating, drinking, and smoking

in contaminated areas
Store in a cool, dry, well-ventilated area

Store away from oxidizing agents, acids,
and foodstuffs

Keep containers tightly sealed and
protected from physical damage

Handling PrecautionsPPE Requirements Storage Guidelines

Click to download full resolution via product page

Recommended PPE and safe handling practices for TEEPOL HB7.

Accidental Release Measures
In the event of a spill, it is important to follow the correct procedure to mitigate any potential

hazards.
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TEEPOL HB7 Spill Response

Spill
Occurs

Wear Personal Protective Equipment

Contain spillage

Absorb with non-combustible
material (e.g., sand, vermiculite)

Collect and place in
suitable containers for disposal

Prevent spill from entering
drains or waterways

CAUTION: Spill site may be slippery

Clean-up
Complete

Click to download full resolution via product page

Procedure for responding to a TEEPOL HB7 spill.
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Experimental Protocols
Detailed experimental protocols for the determination of the physical and chemical properties

listed in this guide are not provided in the source safety data sheets. These properties are

typically determined using standardized test methods, such as those established by the OECD

(Organisation for Economic Co-operation and Development) or other relevant regulatory

bodies. For specific experimental details, it is recommended to consult the appropriate

standardized testing guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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